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Compound of Interest

2-Bromo-5-methoxy-4-
Compound Name: -
methylaniline

Cat. No.: B1289004

Introduction

2-Bromo-5-methoxy-4-methylaniline is a halogenated and methoxylated derivative of aniline.
Such substituted anilines are of significant interest in medicinal chemistry and materials
science due to their potential as versatile building blocks for the synthesis of more complex
molecules. This document provides a summary of the currently available technical information
for 2-Bromo-5-methoxy-4-methylaniline (CAS No. 532440-88-3). It is important to note that
while basic identifiers and some spectroscopic data are available, detailed experimental
protocols for its synthesis and comprehensive biological activity data are not extensively
reported in publicly accessible literature.

Chemical Identity and Synonyms

The primary identifiers and synonyms for 2-Bromo-5-methoxy-4-methylaniline are

summarized below.

Table 1: Chemical Identifiers
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Identifier Type Value

CAS Number 532440-88-3[1][2]

Molecular Formula CsH10BrNOJ[3]

Molecular Weight 216.08 g/mol [2][3]

IUPAC Name 2-bromo-5-methoxy-4-methylaniline

Table 2: Synonyms and Database Identifiers

Synonyml/identifier

2-bromo-5-methoxy-4-methylbenzenamine

Aniline, 2-bromo-5-methoxy-4-methyl-

2-)R-5-F & HE-4-F EXJZ (Chinese)

Physicochemical Properties

Limited quantitative data on the physicochemical properties of this compound are available
from commercial suppliers.

Table 3: Physicochemical Data

Property Value Source
Appearance Off-white solid [3]
Purity >98% Commercial Suppliers

Experimental Information
Synthesis

A specific, peer-reviewed, and detailed experimental protocol for the synthesis of 2-Bromo-5-
methoxy-4-methylaniline is not readily available in the scientific literature. The synthesis of
related compounds, such as 2-Bromo-4-methylaniline, typically involves the bromination of an
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N-acetylated precursor followed by deprotection.[4] A plausible synthetic route for 2-Bromo-5-
methoxy-4-methylaniline could be inferred from established organic chemistry principles, but
a validated experimental procedure is not publicly documented.

Logical Workflow for Potential Synthesis
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Caption: A logical workflow for the potential synthesis of substituted anilines.

Spectroscopic Data

Spectroscopic data for the characterization of 2-Bromo-5-methoxy-4-methylaniline is
available in select databases.

Table 4: Availability of Spectroscopic Data
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Data Type Availability
1H NMR Spectrum Available[5]
IR Spectrum Available[5]
Mass Spectrum Available[5]

Note: Access to the actual spectral data may require a subscription to the respective chemical
database.

Biological Activity and Signaling Pathways

As of the latest available information, there are no published studies detailing the biological
activity of 2-Bromo-5-methoxy-4-methylaniline or its involvement in any specific signaling
pathways. While substituted anilines are a common motif in pharmacologically active
molecules, the biological profile of this particular compound has not been publicly disclosed.

Identifier and Name Relationship Diagram
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Caption: Relationship between the primary chemical name and its identifiers.

Disclaimer: This technical guide has been compiled from publicly available information. The
absence of detailed experimental protocols and biological data highlights a potential area for
novel research. Researchers should exercise standard laboratory safety precautions when
handling this or any chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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